N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide

• IUPAC Name: N-cyclohexyl-N-(1-hydroxy-3,4-dioxonaphthalen-2-yl)acetamide
• InChI: InChI=1S/C18H19NO4/c1-11(20)19(12-7-3-2-4-8-12)15-16(21)13-9-5-6-10-14(13)17(22)18(15)23/h5-6,9-10,12,21H,2-4,7-8H2,1H3
• InChI Key: QRFCXAXGBUXQLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1CCCCC1)C2=C(C3=CC=CC=C3C(=O)C2=O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide, also known as CHANA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CHANA is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. In

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and cyclooxygenase. This inhibition leads to the modulation of various physiological processes such as neurotransmission, melanin synthesis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has antioxidant, anti-inflammatory, and anti-cancer properties. In vivo studies have shown that this compound has the ability to improve cognitive function, reduce oxidative stress, and enhance immune function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide in lab experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many future directions for the research and development of N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide. One direction is to explore its potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential as a plant growth regulator to enhance crop yield and quality. In addition, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, the synthesis of novel derivatives of this compound may lead to the development of new functional materials with unique properties.

Synthesis Methods

The synthesis of N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide involves the reaction between N-cyclohexyl-N-(2-hydroxyethyl)amine and 3-hydroxy-2-naphthoic acid. The reaction takes place in the presence of a catalyst such as triethylamine and a dehydrating agent such as thionyl chloride. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-cyclohexyl-N-(3-hydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)acetamide has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, this compound has been used as a plant growth regulator to enhance crop yield and quality. In material science, this compound has been used as a building block for the synthesis of various functional materials.